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Introduction
(-)-Bafilomycin A1, a macrolide antibiotic isolated from Streptomyces griseus, is a highly

specific and potent inhibitor of vacuolar H+-ATPases (V-ATPases).[1][2][3] V-ATPases are ATP-

dependent proton pumps responsible for acidifying intracellular compartments such as

lysosomes, endosomes, and vacuoles.[3][4] By inhibiting these pumps, Bafilomycin A1

prevents the acidification of these organelles, thereby disrupting various cellular processes. Its

most notable application is in the study of autophagy, where it blocks the fusion of

autophagosomes with lysosomes, leading to the accumulation of autophagosomes.[4][5][6]

This property makes it an invaluable tool for investigating autophagic flux. Bafilomycin A1 is

also utilized in studies related to endosomal trafficking, viral entry, and apoptosis.[3][7]

Proper preparation of a Bafilomycin A1 stock solution is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of (-)-Bafilomycin A1 stock solutions.
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A summary of the key quantitative data for (-)-Bafilomycin A1 is provided in the table below for

easy reference.

Property Value Source(s)

Molecular Weight 622.8 g/mol [1][2][6][8]

Appearance
Crystalline solid or translucent

film
[1][4]

Purity ≥90% (HPLC) [4]

Solubility in DMSO

Soluble (reported values range

from 0.1 mg/mL to 100

mg/mL). For practical

purposes, concentrations of 1

mM to 10 mM are readily

achievable.[4][5][6][7][9]

[4][5][6][7][9]

Solubility in Methanol
Soluble (approximately 5

mg/mL)
[1][10]

Storage (Solid)

-20°C, desiccated, protected

from light. Stable for at least

one to four years.[1][6][10]

[1][6][10]

Storage (Stock Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles. Stable for up to 6

months at -20°C.[4][6][9]

[4][6][9]

Typical Working Concentration 10 nM - 1 µM in cell culture [4][6][8]

Experimental Protocol: Preparation of a 1 mM (-)-
Bafilomycin A1 Stock Solution
This protocol describes the preparation of a 1 mM stock solution of (-)-Bafilomycin A1 in

DMSO.

Materials:
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(-)-Bafilomycin A1 (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile pipette tips

Procedure:

Pre-weighing and Calculation:

(-)-Bafilomycin A1 is typically supplied in pre-weighed amounts (e.g., 100 µg).

To prepare a 1 mM stock solution from 100 µg of Bafilomycin A1 (MW: 622.8 g/mol ), the

required volume of DMSO can be calculated as follows:

Amount (moles) = Mass (g) / Molecular Weight ( g/mol )

Amount (moles) = 0.0001 g / 622.8 g/mol ≈ 1.6056 x 10^-7 moles

Volume (L) = Amount (moles) / Concentration (mol/L)

Volume (L) = 1.6056 x 10^-7 moles / 0.001 mol/L = 1.6056 x 10^-4 L

Volume (µL) = 160.56 µL

Therefore, 160.56 µL of DMSO is needed to reconstitute 100 µg of Bafilomycin A1 to a

final concentration of 1 mM.[6][8]

Reconstitution:

Allow the vial of (-)-Bafilomycin A1 to equilibrate to room temperature before opening to

prevent condensation.

Carefully add the calculated volume of anhydrous DMSO to the vial containing the

Bafilomycin A1 powder.
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To ensure complete dissolution, gently vortex the vial or pipette the solution up and down.

If necessary, warm the tube at 37°C for 10 minutes and/or sonicate in an ultrasonic bath

for a short period.[9]

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can

degrade the compound.[4][6]

Store the aliquots at -20°C or -80°C, protected from light.[6] The reconstituted product is

stable for up to 6 months at -20°C.[4]

Preparation of Working Solutions:

For cell culture experiments, the stock solution should be diluted to the final working

concentration in the cell culture medium.

It is important to ensure that the final concentration of DMSO in the cell culture medium is

not toxic to the cells (typically ≤ 0.1%).

Aqueous solutions of Bafilomycin A1 are not recommended for storage and should be

prepared fresh for each experiment.[10]

Visualization of Bafilomycin A1's Mechanism of
Action
The following diagram illustrates the inhibitory effect of Bafilomycin A1 on the late stage of

autophagy.
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Caption: Bafilomycin A1 inhibits V-ATPase, preventing lysosomal acidification and blocking

autophagosome-lysosome fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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